CFI-400945 free base
CFI-400945 free base
CFI400945 is a potent and selective,orally bioavailable PLK4 inhibitor with an IC50 value of 2.8 ±1.4 nM have potential antineoplastic activity.target: PLK4[1]IC50：2.8 ±1.4 nM [3]In vitro: Cancer cells treated with CFI-400945 exhibit effects consistent with PLK4 kinase inhibition, including dysregulated centriole duplication, mitotic defects, and cell death.[1] CFI-400945 treatment lead to aberrant centriole duplication and abnormal mitoses in vitro that ultimately causes cell death or cell-cycle arrest. [2]In vivo: Oral administration of CFI-400945 to mice bearing human cancer xenografts results in the significant inhibition of tumor growth at doses that are well tolerated.[1]Oral administration of CFI-400945 was well tolerated in multiple xenograft models and mouse strains, and had favorable pharmacokinetics. CFI-400945 also had single-agent antitumor activity.[2]
Brand Name:
Vulcanchem
CAS No.:
1338806-73-7
VCID:
VC0002586
InChI:
InChI=1S/C33H34N4O3/c1-20-17-37(18-21(2)40-20)19-23-6-4-22(5-7-23)8-12-29-26-11-9-24(14-31(26)36-35-29)28-16-33(28)27-15-25(39-3)10-13-30(27)34-32(33)38/h4-15,20-21,28H,16-19H2,1-3H3,(H,34,38)(H,35,36)/b12-8+/t20-,21+,28-,33-/m0/s1
SMILES:
CC1CN(CC(O1)C)CC2=CC=C(C=C2)C=CC3=NNC4=C3C=CC(=C4)C5CC56C7=C(C=CC(=C7)OC)NC6=O
Molecular Formula:
C33H34N4O3
Molecular Weight:
534.65
CFI-400945 free base
CAS No.: 1338806-73-7
Inhibitors
VCID: VC0002586
Molecular Formula: C33H34N4O3
Molecular Weight: 534.65
| CAS No. | 1338806-73-7 |
|---|---|
| Product Name | CFI-400945 free base |
| Molecular Formula | C33H34N4O3 |
| Molecular Weight | 534.65 |
| IUPAC Name | (2'S,3R)-2'-[3-[(E)-2-[4-[[(2S,6R)-2,6-dimethylmorpholin-4-yl]methyl]phenyl]ethenyl]-1H-indazol-6-yl]-5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one |
| Standard InChI | InChI=1S/C33H34N4O3/c1-20-17-37(18-21(2)40-20)19-23-6-4-22(5-7-23)8-12-29-26-11-9-24(14-31(26)36-35-29)28-16-33(28)27-15-25(39-3)10-13-30(27)34-32(33)38/h4-15,20-21,28H,16-19H2,1-3H3,(H,34,38)(H,35,36)/b12-8+/t20-,21+,28-,33-/m0/s1 |
| SMILES | CC1CN(CC(O1)C)CC2=CC=C(C=C2)C=CC3=NNC4=C3C=CC(=C4)C5CC56C7=C(C=CC(=C7)OC)NC6=O |
| Description | CFI400945 is a potent and selective,orally bioavailable PLK4 inhibitor with an IC50 value of 2.8 ±1.4 nM have potential antineoplastic activity.target: PLK4[1]IC50：2.8 ±1.4 nM [3]In vitro: Cancer cells treated with CFI-400945 exhibit effects consistent with PLK4 kinase inhibition, including dysregulated centriole duplication, mitotic defects, and cell death.[1] CFI-400945 treatment lead to aberrant centriole duplication and abnormal mitoses in vitro that ultimately causes cell death or cell-cycle arrest. [2]In vivo: Oral administration of CFI-400945 to mice bearing human cancer xenografts results in the significant inhibition of tumor growth at doses that are well tolerated.[1]Oral administration of CFI-400945 was well tolerated in multiple xenograft models and mouse strains, and had favorable pharmacokinetics. CFI-400945 also had single-agent antitumor activity.[2] |
| Reference | [1]. Mason JM et al. Functional characterization of CFI-400945, a Polo-like kinase 4 inhibitor, as a potential anticancer agent. Cancer Cell. 2014 Aug 11;26(2):163-76. [2]. A PLK4 inhibitor has single-agent activity in preclinical tumor models. Cancer Discov. 2014 Sep;4(9) [3]. Mason JM et al. Functional characterization of CFI-400945, a Polo-like kinase 4 inhibitor, as a potential anticancer agent. Cancer Cell. 2014 Aug 11;26(2):163-76. |
| PubChem Compound | 58486178 |
| Last Modified | Nov 08 2021 |
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